5-chloro-2-(prop-2-en-1-ylsulfanyl)-N-[3-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide

• Molecular Formula: C15H11ClF3N3OS
• Molecular Weight: 373.8 g/mol
• IUPAC Name: 5-chloro-2-prop-2-enylsulfanyl-N-[3-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide
• InChI: InChI=1S/C15H11ClF3N3OS/c1-2-6-24-14-20-8-11(16)12(22-14)13(23)21-10-5-3-4-9(7-10)15(17,18)19/h2-5,7-8H,1,6H2,(H,21,23)
• InChI Key: GDMBHTGLIIRUTL-UHFFFAOYSA-N
• Canonical SMILES: C=CCSC1=NC=C(C(=N1)C(=O)NC2=CC=CC(=C2)C(F)(F)F)Cl

Description

. It features a pyrimidine core substituted with a chlorine atom, a trifluoromethyl group, and a prop-2-en-1-ylsulfanyl moiety.

Preparation Methods

Synthetic Routes:

Method 1: One synthetic route involves the reaction of 5-chloro-2-nitroaniline with prop-2-en-1-yl mercaptan (allyl mercaptan) to yield the desired compound.

Method 2: Alternatively, starting from 5-chloro-2-aminopyrimidine, the reaction with prop-2-en-1-yl mercaptan can lead to the target compound.

Reaction Conditions:

• These reactions typically occur under mild conditions, often using organic solvents like ethanol or acetonitrile.
• Catalysts or reagents such as palladium on carbon (Pd/C) or Raney nickel may facilitate the transformation.

Industrial Production:

• Industrial-scale production methods may involve continuous flow processes or batch reactions.
• Optimization of yield, purity, and safety considerations are crucial in large-scale synthesis.

Chemical Reactions Analysis

Oxidation: The compound can undergo oxidation reactions, potentially leading to the formation of sulfoxides or sulfones.

Substitution: Nucleophilic substitution reactions at the sulfur or chlorine atom are feasible.

Reduction: Reduction of the nitro group (if present) to an amino group is another possibility.

Common reagents:

• Hydrogen peroxide (H₂O₂) : Used for oxidation.
• Sodium hydrosulfide (NaHS) : For sulfur substitution.
• Hydrogen gas (H₂) with a suitable catalyst: For reduction.

Major products:

• The specific products depend on reaction conditions, but derivatives with modified functional groups are likely.

Scientific Research Applications

• Medicinal Chemistry : Researchers explore its potential as a drug candidate due to its unique structure and potential biological activity.
• Agrochemicals : Investigated for use in crop protection or pest control.
• Material Science : May serve as a building block for novel materials.

Mechanism of Action

• The compound’s mechanism of action depends on its specific targets.
• It could interact with enzymes, receptors, or cellular pathways, affecting biological processes.

Comparison with Similar Compounds

• Similar Compounds : Other pyrimidine derivatives with similar functional groups.
• Uniqueness : Highlight its distinct features compared to related compounds.